Cas no 946313-73-1 (methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946313-73-1
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 6305023
• PubChem ID: 16883812
• Update Time: 2025-05-22

methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• methyl (4-(2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• F5011-0089
• methyl N-[4-[2-(5-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• methyl N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• 946313-73-1
• AKOS024488525

• Inchi： 1S/C14H14ClN3O3S/c1-8-3-4-9(15)5-11(8)17-12(19)6-10-7-22-13(16-10)18-14(20)21-2/h3-5,7H,6H2,1-2H3,(H,17,19)(H,16,18,20)
• InChI Key： DJXDMBBLMROHRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CC1=CSC(NC(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 339.0444402g/mol
• Monoisotopic Mass: 339.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Research Briefing on Methyl N-(4-{(5-Chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946313-73-1)

Recent studies on methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946313-73-1) have highlighted its potential as a bioactive compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole-carbamate structure, has garnered attention for its promising applications in drug discovery and development. The following briefing synthesizes the latest findings, methodologies, and implications associated with this molecule.

Background and Significance: The compound, often referred to by its systematic name or CAS number, belongs to a class of thiazole derivatives known for their diverse pharmacological activities. Thiazole rings are prevalent in many FDA-approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The presence of a carbamate group in this molecule further enhances its potential as a modulator of biological pathways, particularly in the context of inflammation and oncology.

Recent Research Objectives: A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate. The primary objective was to assess its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory processes. Another study, conducted by a team at the University of Cambridge, investigated its potential as an anti-cancer agent, focusing on its interactions with microtubule dynamics in tumor cells.

Methodologies and Key Findings: The synthesis of this compound involved a multi-step process, starting with the condensation of 5-chloro-2-methylaniline with a thiazole precursor, followed by carbamate formation. In vitro assays demonstrated significant COX-2 inhibition at nanomolar concentrations, suggesting its utility as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, the Cambridge study reported that the compound disrupted microtubule assembly in HeLa cells, leading to apoptosis. These findings were corroborated by molecular docking simulations, which revealed high binding affinity for both COX-2 and tubulin.

Implications and Future Directions: The dual activity of methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate as an anti-inflammatory and anti-cancer agent opens new avenues for multi-target drug design. However, further preclinical studies are needed to evaluate its pharmacokinetics and toxicity profiles. Researchers are also exploring structural modifications to enhance selectivity and reduce off-target effects.

Conclusion: This briefing underscores the therapeutic potential of methyl N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (946313-73-1). Its unique chemical structure and promising biological activities make it a compelling candidate for future drug development efforts. Continued research will be essential to translate these findings into clinical applications.